Cas no 1228093-70-6 (2,5-Oxazolidinedione, 3-(2-propyn-1-yl)-)

1228093-70-6 structure
Product name:2,5-Oxazolidinedione, 3-(2-propyn-1-yl)-
2,5-Oxazolidinedione, 3-(2-propyn-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Oxazolidinedione, 3-(2-propyn-1-yl)-
- 1228093-70-6
- 3-(prop-2-yn-1-yl)oxazolidine-2,5-dione
- F2147-2645
- AKOS026715917
-
- Inchi: InChI=1S/C6H5NO3/c1-2-3-7-4-5(8)10-6(7)9/h1H,3-4H2
- InChI Key: APROCNDUGOHCLD-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 139.026943022Da
- Monoisotopic Mass: 139.026943022Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.6Ų
- XLogP3: -0.2
2,5-Oxazolidinedione, 3-(2-propyn-1-yl)- Related Literature
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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